6-Hydroxy-5-(3-methylsulfonylaminophenyl)nicotinic acid

• IUPAC Name: 5-[3-(methanesulfonamido)phenyl]-6-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H12N2O5S/c1-21(19,20)15-10-4-2-3-8(5-10)11-6-9(13(17)18)7-14-12(11)16/h2-7,15H,1H3,(H,14,16)(H,17,18)
• InChI Key: DQTGDRMEZQUURM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CC(=CNC2=O)C(=O)O
• Molecular Formula: C13H12N2O5S
• DSSTOX Substance ID: DTXSID40688366
• Molecular Weight: 308.31 g/mol
• CAS No.: 1261991-81-4

Description

6-Hydroxy-5-(3-methylsulfonylaminophenyl)nicotinic acid is a derivative of nicotinic acid, which is a pyridinecarboxylic acid This compound is characterized by the presence of a hydroxyl group at the 6th position and a 3-methylsulfonylaminophenyl group at the 5th position of the nicotinic acid structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Hydroxy-5-(3-methylsulfonylaminophenyl)nicotinic acid typically involves multi-step organic reactions. One common method includes the following steps:

Nitration: The starting material, 3-methylsulfonylaniline, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amino group.

Coupling Reaction: The resulting amine is coupled with a nicotinic acid derivative under specific conditions to form the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of catalysts may be employed to enhance efficiency.

Types of Reactions:

Oxidation: The hydroxyl group at the 6th position can undergo oxidation to form a ketone.

Reduction: The nitro group in the precursor can be reduced to an amine.

Substitution: The sulfonyl group can participate in substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalysts such as palladium on carbon (Pd/C) or hydrogen gas.

Substitution: Various nucleophiles can be used depending on the desired substitution.

Major Products:

Oxidation: Formation of 6-keto-5-(3-methylsulfonylaminophenyl)nicotinic acid.

Reduction: Formation of 6-Hydroxy-5-(3-methylaminophenyl)nicotinic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-Hydroxy-5-(3-methylsulfonylaminophenyl)nicotinic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent due to its structural similarity to nicotinic acid, which is known for its lipid-lowering effects.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 6-Hydroxy-5-(3-methylsulfonylaminophenyl)nicotinic acid is not fully understood but is believed to involve interactions with specific molecular targets. The hydroxyl and sulfonyl groups may play a role in binding to enzymes or receptors, influencing various biochemical pathways.

Comparison with Similar Compounds

Nicotinic Acid: The parent compound, known for its role in lowering cholesterol levels.

Isonicotinic Acid: Another pyridinecarboxylic acid with different substitution patterns.

Picolinic Acid: A positional isomer of nicotinic acid with the carboxyl group at the 2nd position.

Uniqueness: 6-Hydroxy-5-(3-methylsulfonylaminophenyl)nicotinic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the 3-methylsulfonylaminophenyl group differentiates it from other nicotinic acid derivatives, potentially leading to unique applications and activities.